Cas no 1327202-86-7 (N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide)

• Product Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide
• CAS No: 1327202-86-7
• MF: C₁₅H₁₄ClF₃N₄O₂
• MW: 374.745472431183
• CID: 5969498
• PubChem ID: 49745051
• Update Time: 2025-05-21

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• F6064-0391
• VU0530752-1
• 1327202-86-7
• AKOS024530522
• N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide
• N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide

• Inchi： 1S/C15H14ClF3N4O2/c1-8-20-14(25-22-8)9-5-23(6-9)7-13(24)21-12-4-10(15(17,18)19)2-3-11(12)16/h2-4,9H,5-7H2,1H3,(H,21,24)
• InChI Key： SHDMHEDZIDBDNI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1NC(CN1CC(C2=NC(C)=NO2)C1)=O

Computed Properties

• Exact Mass: 374.0757379g/mol
• Monoisotopic Mass: 374.0757379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide: A Comprehensive Overview

The compound CAS No. 1327202-86-7, also known as N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. The molecule's structure incorporates several key functional groups, including a chlorinated aromatic ring, a trifluoromethyl group, and an oxadiazole moiety, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of oxadiazole-containing compounds in medicinal chemistry. These heterocyclic structures are known for their ability to modulate biological activity through various mechanisms, including hydrogen bonding and π-interactions. The presence of the azetidine ring in this compound further enhances its versatility, as it can act as a scaffold for additional functional groups or serve as a site for bioisosteric replacements. The combination of these elements makes this compound a valuable candidate for exploring novel therapeutic agents.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the aromatic chlorinated intermediate and the subsequent coupling with the oxadiazole-containing azetidine ring. Researchers have employed various strategies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the synthesis pathway. These advancements not only improve the efficiency of production but also pave the way for large-scale manufacturing if the compound proves to be clinically relevant.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits potent inhibitory effects against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that it can effectively inhibit the activity of histone deacetylases (HDACs), which are key targets in epigenetic therapy. Additionally, its ability to penetrate cellular membranes efficiently suggests potential applications in drug delivery systems.

The incorporation of a trifluoromethyl group into the aromatic ring significantly impacts the compound's physicochemical properties. This group not only increases lipophilicity but also enhances stability against metabolic degradation. Such characteristics are highly desirable in drug candidates as they improve bioavailability and reduce toxicity risks. Furthermore, computational modeling studies have revealed that the trifluoromethyl group plays a crucial role in modulating the molecule's interactions with biological targets.

Another area where this compound has shown promise is in materials science. Its rigid structure and ability to form stable crystalline phases make it an attractive candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where its electronic properties could contribute to improved device performance.

Despite its potential benefits, further research is needed to fully understand the safety profile and long-term effects of this compound. Preclinical studies are currently underway to evaluate its toxicity profile and pharmacokinetics in animal models. These studies will provide critical insights into whether this compound can progress to clinical trials or find alternative applications outside of therapeutic use.

In conclusion, CAS No. 1327202-86-7 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and biological testing, positions it as a promising candidate for future innovations in medicine and materials science. As research continues to unfold, this compound may unlock new possibilities for addressing unmet medical needs and advancing technological advancements.